Cas no 88647-09-0 (1H-Pyrrole-2-octanoic acid, 5-hexyl-3-methyl-, methyl ester)

• Product name: 1H-Pyrrole-2-octanoic acid, 5-hexyl-3-methyl-, methyl ester
• CAS No: 88647-09-0
• MF: C₂₀H₃₅NO₂
• MW: 321.4974
• CID: 625701
• PubChem ID: 71319275

1H-Pyrrole-2-octanoic acid, 5-hexyl-3-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-octanoic acid, 5-hexyl-3-methyl-, methyl ester
• methyl 8-(5-hexyl-3-methyl-1H-pyrrol-2-yl)octanoate
• DTXSID80749304
• 88647-09-0

• Inchi： InChI=1S/C20H35NO2/c1-4-5-6-10-13-18-16-17(2)19(21-18)14-11-8-7-9-12-15-20(22)23-3/h16,21H,4-15H2,1-3H3
• InChI Key： STLCKTOZHBDLKL-UHFFFAOYSA-N
• SMILES： CCCCCCC1=CC(=C(N1)CCCCCCCC(=O)OC)C

Computed Properties

• Exact Mass: 321.266779359g/mol
• Monoisotopic Mass: 321.266779359g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 14
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.1Ų
• XLogP3: 6.3